Cas no 2839139-36-3 (tert-butyl N-[4-(methylsulfanyl)-3-oxobutyl]carbamate)

• Product Name: tert-butyl N-[4-(methylsulfanyl)-3-oxobutyl]carbamate
• CAS No: 2839139-36-3
• MF: C₁₀H₁₉NO₃S
• MW: 233.327761888504
• CID: 5954024
• PubChem ID: 165880660
• Update Time: 2025-06-08

tert-butyl N-[4-(methylsulfanyl)-3-oxobutyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2839139-36-3
• tert-butyl N-[4-(methylsulfanyl)-3-oxobutyl]carbamate
• tert-butyl N-(4-methylsulfanyl-3-oxobutyl)carbamate
• EN300-37475852

• Inchi： 1S/C10H19NO3S/c1-10(2,3)14-9(13)11-6-5-8(12)7-15-4/h5-7H2,1-4H3,(H,11,13)
• InChI Key： SRFIKAGPJABXGH-UHFFFAOYSA-N
• SMILES： S(C)CC(CCNC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 233.10856464g/mol
• Monoisotopic Mass: 233.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80.7Ų

Additional information on tert-butyl N-[4-(methylsulfanyl)-3-oxobutyl]carbamate

Introduction to Tert-butyl N-[4-(methylsulfanyl)-3-oxobutyl]carbamate (CAS No. 2839139-36-3)

Tert-butyl N-[4-(methylsulfanyl)-3-oxobutyl]carbamate, a compound with the chemical formula C₁₀H₁₉NO₃S, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 2839139-36-3, has garnered attention due to its structural complexity and potential applications in drug development. The presence of a tert-butyl group and a carbamate moiety linked to a 4-(methylsulfanyl)-3-oxobutyl chain makes it a versatile intermediate in the synthesis of more complex molecules.

The carbamate functional group is particularly interesting in medicinal chemistry, as it serves as a key pharmacophore in many bioactive compounds. The tert-butyl group, on the other hand, enhances the lipophilicity of the molecule, which can be crucial for its absorption and distribution within biological systems. This combination of features makes Tert-butyl N-[4-(methylsulfanyl)-3-oxobutyl]carbamate a valuable building block for the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of sulfonamide derivatives due to their broad spectrum of biological activities. The methylsulfanyl group in this compound's structure suggests potential interactions with biological targets that are similar to those observed with sulfonamides. This has led to investigations into its role as a precursor for synthesizing sulfonamide-based drugs, which are known for their efficacy in treating various diseases, including infections and inflammatory conditions.

The synthesis of Tert-butyl N-[4-(methylsulfanyl)-3-oxobutyl]carbamate involves multiple steps that require precise control over reaction conditions. The formation of the carbamate bond is particularly critical and often requires the use of specialized reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to optimize these processes, making it possible to produce this compound on a larger scale for research and industrial applications.

One of the most promising areas of research involving Tert-butyl N-[4-(methylsulfanyl)-3-oxobutyl]carbamate is its potential use in the development of enzyme inhibitors. The structural features of this compound make it an excellent candidate for designing molecules that can selectively bind to specific enzymatic targets. Such inhibitors have shown great promise in treating diseases caused by enzymatic dysregulation, such as cancer and metabolic disorders. Recent studies have demonstrated that derivatives of this compound can effectively modulate the activity of enzymes involved in pathways critical for disease progression.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of this compound. Researchers have been working on developing novel drug candidates based on its structure, with the aim of addressing unmet medical needs. The versatility of Tert-butyl N-[4-(methylsulfanyl)-3-oxobutyl]carbamate as a synthetic intermediate has opened up new avenues for drug discovery, allowing chemists to create a wide range of derivatives with tailored biological activities.

In addition to its pharmaceutical applications, this compound has also found utility in other areas of chemical research. Its unique structure makes it a valuable tool for studying reaction mechanisms and developing new synthetic strategies. For instance, it has been used as a model compound to investigate the effects of different reaction conditions on carbamate bond formation, providing insights that can be applied to other synthetic transformations.

The growing body of research on Tert-butyl N-[4-(methylsulfanyl)-3-oxobutyl]carbamate underscores its importance as a chemical entity with diverse applications. As our understanding of its properties and reactivity continues to expand, so too does its potential for contributing to advancements in medicine and chemistry. Future studies are likely to uncover even more innovative uses for this compound, further solidifying its place as a cornerstone in modern chemical research.